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Compound of Interest

Compound Name: Silver;pentanoate

Cat. No.: B15475829 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical and physical properties of active compounds is paramount. Silver pentanoate,

a silver salt of pentanoic acid, is a compound of interest due to the well-established

antimicrobial properties of silver ions. This guide provides a detailed overview of its chemical

properties, experimental protocols, and potential mechanisms of action, presenting data in a

structured and accessible format.

Core Chemical Properties
Silver pentanoate, also known as silver valerate, is a metal carboxylate. While specific

experimental data for some of its physical properties are not extensively documented in publicly

available literature, its fundamental characteristics can be derived from its chemical structure

and comparison with related compounds.
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Property Data Citation(s)

Molecular Formula C₅H₉AgO₂ [1]

Molecular Weight 208.99 g/mol [1]

IUPAC Name silver pentanoate [1]

Synonyms
Silver(I) pentanoate, Silver

valerate
[1]

Appearance
Assumed to be a white

crystalline solid.

Solubility

Expected to have limited

solubility in water, similar to

other silver carboxylates like

silver acetate (1.02 g/100 mL

at 20 °C). Solubility is likely

enhanced in non-polar organic

solvents.

[2]

Melting Point

Not readily available. Silver

carboxylates often decompose

upon heating rather than

melting at a distinct

temperature. For comparison,

silver propionate decomposes

at approximately 280 °C.

[3]

Boiling Point

Not applicable; expected to

decompose at elevated

temperatures.

Spectral Data
Detailed spectral analyses are crucial for the structural elucidation and characterization of

chemical compounds.
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An experimental IR spectrum for silver pentanoate is not readily available. However, based on

its functional groups, the following characteristic absorption bands are expected:

Functional Group
Wavenumber
(cm⁻¹)

Description Citation(s)

Carboxylate (C=O)

stretch
1730–1750

An intense, sharp

band is characteristic

of the carbonyl group

in esters and

carboxylate salts. The

exact position can be

influenced by the

metallic cation and the

molecular

environment.

[4]

C-H (alkyl) stretch 2850–2960

Stretching vibrations

of the C-H bonds in

the pentyl chain.

C-O stretch 1200–1300

Stretching vibration of

the carbon-oxygen

single bond in the

carboxylate group.

¹H and ¹³C NMR: The proton and carbon NMR spectra would show signals corresponding to

the pentanoate ligand. The chemical shifts would be similar to those of pentanoic acid or

other pentanoate esters, with slight variations due to the presence of the silver ion.

¹⁰⁷Ag and ¹⁰⁹Ag NMR: Silver has two NMR-active isotopes, ¹⁰⁷Ag and ¹⁰⁹Ag, both with a spin

of 1/2.[5][6] ¹⁰⁹Ag is generally preferred due to its slightly higher sensitivity.[5] Silver NMR

spectra are characterized by a wide chemical shift range, which is highly sensitive to the

coordination environment of the silver ion, as well as to concentration and temperature.[5]

For silver pentanoate, a single resonance would be expected, with its chemical shift

providing information about the nature of the silver-oxygen bond.
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Experimental Protocols
A common method for the synthesis of silver carboxylates is through the reaction of a soluble

silver salt, such as silver nitrate, with the sodium salt of the corresponding carboxylic acid.

Protocol:

Preparation of Sodium Pentanoate:

Dissolve pentanoic acid in an equimolar amount of aqueous sodium hydroxide solution.

The reaction is a simple acid-base neutralization to form sodium pentanoate and water.

The resulting solution can be used directly in the next step.

Precipitation of Silver Pentanoate:

Prepare an aqueous solution of silver nitrate.

Slowly add the silver nitrate solution to the sodium pentanoate solution with constant

stirring.

A white precipitate of silver pentanoate will form, as it is less soluble in water than the

reactants.

The reaction is: C₄H₉COONa(aq) + AgNO₃(aq) → C₄H₉COOAg(s) + NaNO₃(aq).

Purification:

Collect the precipitate by filtration.

Wash the precipitate with deionized water to remove any unreacted starting materials and

sodium nitrate.

Further washing with a non-polar solvent like ethanol can help remove any residual

pentanoic acid.
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Dry the purified silver pentanoate in a vacuum desiccator, protected from light, as silver

salts are often photosensitive.[2]

Synthesis Workflow for Silver Pentanoate
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A flowchart illustrating the synthesis of silver pentanoate.

Silver carboxylates are known to undergo thermal decomposition to produce silver

nanoparticles.[7][8]
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Protocol:

Place a known amount of purified silver pentanoate in a crucible.

Heat the sample in a furnace or a thermogravimetric analysis (TGA) instrument under a

controlled atmosphere (e.g., nitrogen or air).

Monitor the mass loss as a function of temperature. The decomposition of silver pentanoate

is expected to yield metallic silver, carbon dioxide, and other organic byproducts.

The resulting solid residue can be analyzed by techniques such as X-ray diffraction (XRD) to

confirm the formation of metallic silver.

Antimicrobial Activity and Mechanism of Action
Silver and its compounds are well-known for their broad-spectrum antimicrobial activity against

bacteria, viruses, and fungi.[9][10] The antimicrobial efficacy of silver pentanoate would be

attributed to the release of silver ions (Ag⁺).

The proposed mechanism of action for silver nanoparticles, which is relevant to the effects of

Ag⁺ ions, involves a multi-pronged attack on microbial cells:

Cell Membrane Disruption: Silver ions can attach to the negatively charged surface of the

microbial cell membrane, altering its permeability and disrupting cellular transport.[11]

Inhibition of Cellular Respiration: Ag⁺ ions can bind to thiol groups (-SH) in respiratory

enzymes, inactivating them and leading to the production of reactive oxygen species (ROS).

[12]

Interaction with DNA: Silver ions can penetrate the cell and bind to DNA, interfering with its

replication and leading to cell death.[10]
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Proposed Antimicrobial Mechanism of Silver Ions
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A diagram of the proposed antimicrobial action of silver ions.

Applications in Drug Development
The properties of silver pentanoate make it a candidate for various applications in drug

development:

Topical Antimicrobials: As a source of silver ions, it could be incorporated into creams,

ointments, or wound dressings for the prevention and treatment of infections.[9]

Anti-biofilm Agents: Silver nanoparticles have shown efficacy in preventing the formation of

and disrupting established biofilms, which are a significant challenge in clinical settings.[13]
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Synergistic Therapy: Silver compounds can be used in combination with conventional

antibiotics to enhance their efficacy and combat multidrug-resistant pathogens.[14]

Conclusion
Silver pentanoate is a compound with significant potential, primarily driven by the antimicrobial

properties of silver. This guide has provided a comprehensive overview of its known and

predicted chemical properties, along with protocols for its synthesis and characterization. For

professionals in drug development, silver pentanoate and similar silver-based compounds

represent a promising avenue for the creation of novel antimicrobial therapies. Further research

into its specific biological interactions and formulation development is warranted to fully realize

its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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